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Compound of Interest

Compound Name: Picrasidine M

Cat. No.: B1677792

A Comparative Guide to the Anticancer Activities of Picrasidine Alkaloids

Introduction

Picrasidine alkaloids, a class of 3-carboline derivatives isolated from plants of the Picrasma
genus, have garnered significant attention in cancer research for their potential therapeutic
properties. This guide provides a comparative analysis of the anticancer activities of various
Picrasidine compounds across different cancer cell lines, with a focus on Picrasidine M and its
analogues. While specific experimental data for Picrasidine M is limited in the current
literature, this guide cross-validates its potential activity by examining the well-documented
effects of other members of the Picrasidine family, such as Picrasidine G, I, J, and Q. The
information presented herein is intended for researchers, scientists, and drug development
professionals.

Comparative Anticancer Activity

The anticancer effects of Picrasidine alkaloids have been evaluated in a range of cancer cell
lines, demonstrating varying degrees of cytotoxicity, apoptosis induction, and inhibition of
metastasis. The following tables summarize the quantitative data available for different
Picrasidine compounds.

Cell Viability and Cytotoxicity

Table 1: IC50 Values of Picrasidine Alkaloids in Various Cancer Cell Lines
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Picrasidine Cancer Cell IC50 Value
. . Cancer Type Reference
Derivative Line (HM)
) o Triple-Negative N
Picrasidine G MDA-MB-468 Not specified [1]
Breast Cancer
] o Oral Squamous 20-40 (effective
Picrasidine | SCC-47, SCC-1 ) ) [2][3]
Cell Carcinoma concentration)
HMY-1, A2058 Melanoma Not specified [41[5]
Head and Neck
) o >100 (not
Picrasidine J Ca9-22, FaDu Squamous Cell ) [61[7]
) cytotoxic)
Carcinoma
KYSE30, Oesophageal
Picrasidine Q KYSE410, Squamous Cell Not specified [8]
KYSE450 Carcinoma
_ 16.2 (ED50,
A549 Lung Carcinoma [8]
Hg/mL)
18.1 (ED50,
MCF7 Breast Cancer [8]
Hg/mL)

Note: IC50 values represent the concentration of a drug that is required for 50% inhibition in

vitro. ED50 is the dose that produces a therapeutic response in 50% of the population. Direct

comparison should be made with caution due to variations in experimental conditions.

Apoptosis and Cell Cycle Arrest

Table 2: Effects of Picrasidine Alkaloids on Apoptosis and Cell Cycle
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Picrasidine Cancer Cell Effect on Effect on Cell
o . . Reference
Derivative Line Apoptosis Cycle
Induces
apoptosis
(chromatin
Picrasidine G MDA-MB-468 condensation, - [1]
increased sub-
G1, caspase-3 &
PARP cleavage)
Induces
apoptosis
(caspase-3, -8,
) o -9 activation, G2/M phase
Picrasidine | SCC-47, SCC-1 [2][3]
PARP cleavage, arrest
increased pro-
apoptotic
proteins)
Induces
apoptosis
HMY-1, A2058 o Sub-G1 arrest [4115]
(activation of
intrinsic pathway)
KYSE30,
) o Induces
Picrasidine Q KYSE410, ) G1 phase arrest [8]
apoptosis
KYSE450

Inhibition of Metastasis

Table 3: Effects of Picrasidine Alkaloids on Cancer Cell Metastasis

Picrasidine . Effect on
o Cancer Cell Line ] Reference
Derivative Metastasis
Inhibits cell motility,
Picrasidine J Ca9-22, FaDu migration, and [61[719]

invasion
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Signaling Pathways Modulated by Picrasidine
Alkaloids

Picrasidine compounds exert their anticancer effects by modulating various signaling pathways
crucial for cancer cell survival, proliferation, and metastasis.

EGFRISTAT3 Pathway

Picrasidine G has been shown to decrease the viability of EGFR-overexpressing triple-negative
breast cancer cells (MDA-MB-468) by inhibiting the EGFR/STAT3 signaling pathway.[1]

Inhibits Transcription

p-STAT3

Picrasidine G Survivin Apoptosis

Click to download full resolution via product page

Picrasidine G inhibits the EGFR/STAT3 signaling pathway.

FGFR2 Pathway

Picrasidine Q is reported to target FGFR2, leading to apoptosis and G1 arrest in oesophageal
squamous cell carcinoma cells.[8]
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Cell Proliferation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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